Cas no 23496-43-7 (Isoverticine)

• Product Name: Isoverticine
• CAS No: 23496-43-7
• MF: C₂₇H₄₅NO₃
• MW: 431.651108503342
• CID: 277852
• PubChem ID: 21573744
• Update Time: 2025-11-02

Isoverticine Chemical and Physical Properties

Names and Identifiers

• Cevane-3,6,20-triol, (3b,5a,6b)-
• 17-Epidihydroimperialine
• 5a-Cevane-3b,6b,20-triol (8CI)
• 6-Epiverticine
• Benzo[7,8]fluoreno[2,1-b]quinolizine, cevane-3,6,20-triol deriv.
• Dihydroverticinone
• Isopeimine (6CI)
• Isoverticine (7CI)
• Isoverticine
• Isopeimine
• CS-0134736
• 23496-43-7
• 6.BETA.-DIHYDROVERTICINONE
• CEVANE-3,6,20-TRIOL, (3.BETA.,5.ALPHA.,6.BETA.)-
• 6beta-Dihydroverticinone
• (1R,2S,6S,9S,10S,11S,14S,15S,17R,18S,20S,23R,24S)-6,10,23-trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosane-10,17,20-triol
• AKOS040760489
• 1ST179512
• HY-N7596
• UNII-8EYY30F96F
• DTXSID301317817
• Q27270272
• 8EYY30F96F
• Cevane-3,6,20-triol, (3beta,5alpha,6beta)-
• NS00094277
• MS-27692
• E88792
• (1R,2S,6S,9S,10S,11S,14S,15S,17R,18S,20S,23R,24S)-6,10,23-trimethyl-4-azahexacyclo(12.11.0.02,11.04,9.015,24.018,23)pentacosane-10,17,20-triol
• DA-74596

• Inchi： 1S/C27H45NO3/c1-15-4-7-25-27(3,31)21-6-5-17-18(20(21)14-28(25)13-15)11-22-19(17)12-24(30)23-10-16(29)8-9-26(22,23)2/h15-25,29-31H,4-14H2,1-3H3/t15-,16-,17+,18+,19-,20-,21-,22-,23+,24+,25-,26+,27-/m0/s1
• InChI Key： IUKLSMSEHKDIIP-RZNVUHDWSA-N
• SMILES： O[C@@H]1C[C@H]2[C@@H]3CC[C@@H]4[C@@](C)([C@@H]5CC[C@H](C)CN5C[C@H]4[C@@H]3C[C@@H]2[C@@]2(C)CC[C@@H](C[C@@H]21)O)O

Computed Properties

• Exact Mass: 431.33994430 g/mol
• Monoisotopic Mass: 431.33994430 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 431.7
• XLogP3: 4.1
• Topological Polar Surface Area: 63.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cerveratrum-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Cerveratrum-type alkaloids

Additional information on Isoverticine

Research Brief on Isoverticine (CAS: 23496-43-7): Advances in Chemical Biology and Pharmaceutical Applications

Isoverticine, a bioactive alkaloid with the CAS number 23496-43-7, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, derived from natural sources, exhibits promising pharmacological properties, including antitumor, anti-inflammatory, and neuroprotective activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its therapeutic potential in various disease models.

One of the key advancements in the study of Isoverticine is the identification of its molecular targets. Researchers have demonstrated that Isoverticine interacts with specific cellular pathways, such as the PI3K/AKT/mTOR signaling cascade, which plays a critical role in cell proliferation and survival. This interaction suggests potential applications in oncology, particularly in the treatment of cancers with dysregulated PI3K signaling. Additionally, Isoverticine has been shown to modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines, making it a candidate for anti-inflammatory therapies.

In terms of synthesis, recent efforts have focused on developing more efficient and scalable methods for producing Isoverticine. A study published in the Journal of Medicinal Chemistry reported a novel synthetic route that significantly improves yield and reduces production costs. This advancement is crucial for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research and potential therapeutic use.

Preclinical studies have further highlighted the therapeutic potential of Isoverticine. In animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's, Isoverticine demonstrated neuroprotective effects by reducing oxidative stress and preventing neuronal apoptosis. These findings suggest that Isoverticine could be developed as a therapeutic agent for neurodegenerative disorders, although further studies are needed to validate its efficacy and safety in humans.

Despite these promising results, challenges remain in the development of Isoverticine as a pharmaceutical agent. Issues such as bioavailability, pharmacokinetics, and potential toxicity need to be addressed through comprehensive preclinical and clinical studies. Researchers are also exploring the use of drug delivery systems, such as nanoparticles, to enhance the bioavailability and targeted delivery of Isoverticine.

In conclusion, Isoverticine (CAS: 23496-43-7) represents a promising candidate for various therapeutic applications, particularly in oncology and neurodegenerative diseases. Recent research has shed light on its molecular mechanisms, optimized its synthesis, and demonstrated its efficacy in preclinical models. However, further studies are required to overcome existing challenges and fully realize its therapeutic potential. This research brief underscores the importance of continued investigation into Isoverticine and its potential to contribute to the advancement of chemical biology and pharmaceutical sciences.